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Compound of Interest

Compound Name: Dimethyl pimelate

Cat. No.: B158113

Essential Safety and Handling Guide for Dimethyl
Pimelate

This guide provides crucial safety and logistical information for handling Dimethyl pimelate in
a laboratory setting. It is intended for researchers, scientists, and drug development
professionals to ensure safe operational procedures and proper disposal.

Chemical Safety Data

Properly understanding the chemical properties of Dimethyl pimelate is the first step in safe
handling. The following table summarizes key quantitative data.
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Property Value Source
CAS Number 1732-08-7 [1][2][3]
Molecular Formula CoH1604 [2][3]
Molecular Weight 188.22 g/mol [2][3]
Appearance Clear, colorless liquid [11[3114]
Boiling Point 121 -122°C/249.8 - 251.6 °F BI51]
@ 11 mmHg

Flash Point >112°C/>233.6 °F [1][5116]
Specific Gravity 1.040 - 1.041 g/mL at 25 °C [3]

Occupational Exposure Limits

No OSHA, ACGIH, or NIOSH

limits established

[1]5]

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following workflow outlines the decision-making process for selecting the correct gear

when handling Dimethyl pimelate.
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Risk Assessment

Start: Handling
Dimethyl Pimelate

Assess Hazards:
- Skin/Eye Irritation
- Respiratory Irritation
- Ingestion Hazard
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- Closed-toe Shoes
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PPE Selection Workflow for Dimethyl Pimelate
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Operational Plan: Handling Procedures

Follow these step-by-step procedures to ensure the safe handling of Dimethyl pimelate from
preparation to the conclusion of the experimental work.

Pre-Handling Preparations

e Engineering Controls: Always handle Dimethyl pimelate in a well-ventilated area.[1] A
certified chemical fume hood is strongly recommended to keep airborne concentrations low.
Ensure that a safety shower and an eyewash station are readily accessible.[1]

» Review Safety Data Sheet (SDS): Before beginning work, thoroughly review the SDS for
Dimethyl pimelate.[1][2][5][6][7][8]

o Assemble PPE: Put on the required personal protective equipment as outlined below:

o Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][5]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat.[1]
[2][5] Ensure gloves are inspected for integrity before use.

o Body Protection: Wear a long-sleeved lab coat, long pants, and closed-toe shoes to
prevent skin exposure.[1][5]

o Prepare Workspace: Clear the workspace of any incompatible materials, such as strong
acids, bases, oxidizing agents, and reducing agents.[1][5][7]

Safe Handling Protocol

o Chemical Transfer: When transferring Dimethyl pimelate, do so carefully to avoid splashing
or creating mists. Keep containers tightly closed when not in use.[1][5]

» Avoidance of Contact: Avoid all contact with eyes, skin, and clothing.[1] Do not breathe
vapors or mists.[1]

e Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical
and before leaving the laboratory.[1][5][8]
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First Aid and Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

o Skin Contact: Should skin contact occur, remove contaminated clothing and flush the
affected skin with plenty of water for at least 15 minutes.[1] Seek medical aid if irritation
develops.[1]

 Inhalation: If inhaled, move the individual to fresh air immediately. If breathing is difficult,
administer oxygen. Seek medical attention.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of water.[1] Seek immediate medical attention.[1]

o Spills: In case of a spill, absorb it using an inert, non-combustible material like sand or
vermiculite.[1][5][6] Do not use combustible materials such as sawdust.[1] Ensure adequate
ventilation and wear appropriate PPE during cleanup. Collect the absorbed material into a
suitable, closed container for disposal.[5][6]

Disposal Plan

Proper disposal of Dimethyl pimelate and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Characterization

» Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[1]

e Consult local, regional, and national hazardous waste regulations to ensure complete and
accurate classification.[1][5][6][7]

Disposal Procedure

e Unused Product: Unused Dimethyl pimelate should be collected in a designated, properly
labeled, and sealed hazardous waste container.
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o Contaminated Materials: Any materials used for spill cleanup (e.g., absorbent pads,
vermiculite) and contaminated PPE (e.g., gloves) must also be disposed of as hazardous
waste. Place these materials in a sealed container labeled appropriately.

o Empty Containers: Do not reuse empty containers.[7] They should be managed as
hazardous waste unless properly decontaminated.

e Environmental Precaution: Do not empty Dimethyl pimelate into drains or release it into the
environment.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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